Cas no 1509730-61-3 (3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro-)

• Product Name: 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro-
• CAS No: 1509730-61-3
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 5281366
• Update Time: 2025-07-14

3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro-

• Inchi： 1S/C7H15NOS/c8-3-1-7(9)6-2-4-10-5-6/h6-7,9H,1-5,8H2
• InChI Key： LCPFAMFDFYLLFQ-UHFFFAOYSA-N
• SMILES： C(C1CSCC1)(O)CCN

Additional information on 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro-

Introduction to 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- (CAS No. 1509730-61-3)

3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- (CAS No. 1509730-61-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene and aminoethyl functionalities, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- consists of a tetrahydrothiophene ring linked to an aminoethyl group through a methylene bridge. This structural arrangement imparts the molecule with distinct physicochemical properties, including solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other biochemical applications.

Recent studies have highlighted the potential of 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The thiophene moiety is known to interact with specific biological targets, such as cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The aminoethyl group further enhances the compound's ability to modulate these enzymes, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral entry and replication mechanisms. This property is particularly relevant in the context of emerging viral threats and the need for broad-spectrum antiviral drugs.

The pharmacokinetic profile of 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- has been another focus of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. These findings are crucial for advancing the compound through the drug development pipeline.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro-. One common approach involves the reaction of tetrahydrothiophene with an appropriate aminoalkylating agent under controlled conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Researchers have also explored alternative synthetic strategies to improve scalability and cost-effectiveness, which is essential for large-scale production.

The safety profile of 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its potential for further clinical investigation.

In conclusion, 3-Thiophenemethanol, α-(2-aminoethyl)tetrahydro- (CAS No. 1509730-61-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in the field.